Cas no 1806986-17-3 (3-Cyano-2-(difluoromethyl)-5-hydroxy-6-(trifluoromethyl)pyridine)

• Product Name: 3-Cyano-2-(difluoromethyl)-5-hydroxy-6-(trifluoromethyl)pyridine
• CAS No: 1806986-17-3
• MF: C₈H₃F₅N₂O
• MW: 238.114238977432
• CID: 4807267
• Update Time: 2025-10-28

3-Cyano-2-(difluoromethyl)-5-hydroxy-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-5-hydroxy-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H3F5N2O/c9-7(10)5-3(2-14)1-4(16)6(15-5)8(11,12)13/h1,7,16H
• InChI Key： YMWVBJOIZHOTGR-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C#N)=C(C(F)F)N=1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 297
• XLogP3: 1.8
• Topological Polar Surface Area: 56.9

Additional information on 3-Cyano-2-(difluoromethyl)-5-hydroxy-6-(trifluoromethyl)pyridine

3-Cyano-2-(difluoromethyl)-5-hydroxy-6-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound with CAS No. 1806986-17-3, known as 3-Cyano-2-(difluoromethyl)-5-hydroxy-6-(trifluoromethyl)pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, materials science, and agricultural chemistry. This compound is characterized by its unique pyridine ring structure, which is substituted with a cyano group at position 3, a difluoromethyl group at position 2, a hydroxyl group at position 5, and a trifluoromethyl group at position 6. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable compound for various applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 3-Cyano-2-(difluoromethyl)-5-hydroxy-6-(trifluoromethyl)pyridine. Researchers have employed multi-component reactions and transition metal-catalyzed processes to construct the pyridine ring system with high precision. The incorporation of fluorinated groups, such as the difluoromethyl and trifluoromethyl substituents, has been particularly challenging due to their reactivity and potential for side reactions. However, innovative strategies, including the use of fluorinating agents and selective protection/deprotection sequences, have significantly improved the yield and purity of the compound.

The electronic properties of 3-Cyano-2-(difluoromethyl)-5-hydroxy-6-(trifluoromethyl)pyridine make it an attractive candidate for applications in drug discovery. The cyano group introduces electron-withdrawing effects, which can enhance the molecule's ability to interact with biological targets. Similarly, the hydroxyl group provides hydrogen bonding capabilities, which are crucial for bioavailability and receptor binding. Recent studies have explored the potential of this compound as a lead molecule in anti-cancer drug development. Preclinical trials have demonstrated its ability to inhibit key enzymes involved in tumor progression, suggesting promising therapeutic potential.

In addition to its medicinal applications, 3-Cyano-2-(difluoromethyl)-5-hydroxy-6-(trifluoromethyl)pyridine has shown promise in materials science. The fluorinated substituents contribute to the molecule's thermal stability and chemical resistance, making it suitable for use in high-performance polymers and coatings. Researchers have also investigated its role as a precursor in the synthesis of advanced materials for electronic applications. The compound's ability to form stable coordination complexes has been leveraged in the development of novel catalysts for industrial processes.

The agricultural sector has also benefited from the unique properties of 3-Cyano-2-(difluoromethyl)-5-hydroxy-6-(trifluoromethyl)pyridine. Its ability to act as a selective herbicide has been explored in recent studies. The compound's mode of action involves interference with specific metabolic pathways in weeds, leading to their growth inhibition without adversely affecting crops. Field trials have demonstrated its efficacy under various environmental conditions, highlighting its potential as an eco-friendly alternative to traditional herbicides.

From an environmental perspective, the synthesis and application of 3-Cyano-2-(diffluromethlyl)-5-hydroxy-6-triflourmthyl-pyridine have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production processes, reducing waste generation and energy consumption. Moreover, its biodegradability has been assessed under controlled conditions, ensuring that its use aligns with sustainability goals.

In conclusion, 3-Cyano-2-(diffluromethlyl)-5-hydroxy-6-triflourmthyl-pyridine (CAS No. 1806986-17-3) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable asset in drug discovery, materials science, and agriculture. Ongoing research continues to uncover new opportunities for this compound, underscoring its importance in advancing scientific innovation.